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Compound of Interest

Compound Name: WAY 208466

Cat. No.: B1625109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY 208466 is a potent and selective agonist for the serotonin 5-HT6 receptor, with an EC50

of 7.3 nM for the human receptor.[1][2] It has been demonstrated to elevate cortical GABA

levels in the frontal cortex of rats.[1][3] Due to its pharmacological profile, WAY 208466 is a

valuable tool in neuroscience research, particularly in studies related to cognition, anxiety, and

depression.[1][4] Proper preparation of WAY 208466 solutions is critical for ensuring accurate

and reproducible results in both in vitro and in vivo studies. These application notes provide

detailed protocols for the preparation of WAY 208466 solutions for injection, along with relevant

chemical and solubility data.
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Property Value

Chemical Name

3-[(-3-Fluorophenyl)sulfonyl]-N,N-dimethyl-1H-

pyrrolo[2,3-b]pyridine-1-ethanamine

dihydrochloride

Molecular Formula C₁₇H₁₈FN₃O₂S·2HCl[2]

Molecular Weight 420.33 g/mol [2]

Appearance Crystalline solid

Purity ≥99%[2]

Solubility Data
Solvent Maximum Concentration

Water 80 mM[2]

DMSO 80 mM[2]

Recommended Storage Conditions
Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months[1]

-20°C 1 month[1]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of WAY 208466
in DMSO, which can be further diluted for various experimental needs.

Materials:
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WAY 208466 dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of WAY 208466 dihydrochloride powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired concentration

(e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to the weighed

powder).

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, use a sonicator to aid dissolution.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Protocol 2: Preparation of an Injectable Solution for In
Vivo Studies
This protocol details the preparation of a WAY 208466 solution suitable for parenteral

administration in animal models. This formulation uses a co-solvent system to ensure solubility

and stability.

Materials:

WAY 208466 dihydrochloride stock solution in DMSO (from Protocol 1)
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PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing the solvents in the

following order and proportions: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

[1]

Dilution of Stock: Add the required volume of the WAY 208466 DMSO stock solution to the

prepared vehicle to achieve the final desired concentration for injection. For example, to

prepare 1 mL of a 2.5 mg/mL final solution, add 100 µL of a 25 mg/mL DMSO stock to 900

µL of the vehicle.

Mixing: Vortex the final solution thoroughly to ensure homogeneity. The resulting solution

should be clear.[1]

Sterilization (Optional): If required for the experimental paradigm, the final solution can be

sterile-filtered through a 0.22 µm syringe filter.

Administration: The solution is now ready for administration. It is recommended to prepare

this solution fresh on the day of use.
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Caption: Experimental workflow for preparing WAY 208466 injectable solution.
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Caption: Simplified signaling pathway of WAY 208466 via the 5-HT6 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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